Cas no 2680531-16-0 (6-Bromo-2-methoxypyridine-3-sulfonamide)

• Product Name: 6-Bromo-2-methoxypyridine-3-sulfonamide
• CAS No: 2680531-16-0
• MF: C₆H₇BrN₂O₃S
• MW: 267.100379228592
• MDL: MFCD34183951
• CID: 5644955
• PubChem ID: 165920068
• Update Time: 2025-07-04

6-Bromo-2-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-28244506
• 6-bromo-2-methoxypyridine-3-sulfonamide
• 2680531-16-0
• 6-Bromo-2-methoxypyridine-3-sulfonamide

• MDL： MFCD34183951
• Inchi： 1S/C6H7BrN2O3S/c1-12-6-4(13(8,10)11)2-3-5(7)9-6/h2-3H,1H3,(H2,8,10,11)
• InChI Key： OCZFTWKYPSDSBT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)OC)S(N)(=O)=O

Computed Properties

• Exact Mass: 265.93608g/mol
• Monoisotopic Mass: 265.93608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.7Ų

Additional information on 6-Bromo-2-methoxypyridine-3-sulfonamide

Introduction to 6-Bromo-2-methoxypyridine-3-sulfonamide (CAS No: 2680531-16-0)

6-Bromo-2-methoxypyridine-3-sulfonamide, with the chemical identifier CAS No 2680531-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine sulfonamide class, a group of molecules known for their diverse biological activities and potential applications in drug development. The presence of both bromine and methoxy substituents on the pyridine ring, along with the sulfonamide functional group at the third position, makes this compound a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural features of 6-Bromo-2-methoxypyridine-3-sulfonamide contribute to its unique chemical properties and reactivity. The bromine atom at the sixth position of the pyridine ring enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures. On the other hand, the methoxy group at the second position introduces a degree of electron-donating resonance, influencing the electronic distribution across the ring and affecting its interaction with other molecules.

The sulfonamide group at the third position is a key pharmacophore in many bioactive compounds. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide moiety can form hydrogen bonds with biological targets, enhancing binding affinity and therapeutic efficacy. In 6-Bromo-2-methoxypyridine-3-sulfonamide, this functional group is strategically positioned to interact with various biological receptors, making it a valuable building block for drug discovery.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. The combination of bromine and methoxy groups on the pyridine ring provides multiple sites for further functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, researchers have explored derivatives of this compound as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most exciting areas of research involving 6-Bromo-2-methoxypyridine-3-sulfonamide is its application in designing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By modifying the structure of this compound to target specific kinase domains, scientists aim to develop small molecule inhibitors that can modulate these pathways effectively. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound could be developed into potent anticancer agents.

The synthesis of 6-Bromo-2-methoxypyridine-3-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of 2-methoxypyridine followed by sulfonation at the third position. Advanced techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or to construct more complex molecular frameworks. These synthetic strategies highlight the compound's potential as a versatile intermediate in pharmaceutical research.

The pharmaceutical industry has been particularly interested in exploring sulfonamide-based compounds due to their favorable pharmacokinetic properties and low toxicity profiles. 6-Bromo-2-methoxypyridine-3-sulfonamide fits well within this trend, offering a promising scaffold for developing new drugs. Its structural features allow for modifications that can enhance bioavailability, reduce side effects, and improve therapeutic efficacy. As a result, academic and industrial researchers continue to investigate its potential applications in various therapeutic areas.

In conclusion, 6-Bromo-2-methoxypyridine-3-sulfonamide (CAS No: 2680531-16-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development as a drug intermediate or lead compound. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound is poised to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.